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Compound of Interest

Compound Name: (R)-(+)-propylene oxide

Cat. No.: B056398 Get Quote

An In-depth Technical Guide to (R)-(+)-Propylene Oxide

Topic: (R)-(+)-Propylene Oxide CAS Number: 15448-47-2

This technical guide provides a comprehensive overview of (R)-(+)-propylene oxide, a crucial

chiral building block in chemical synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and materials science, offering

detailed information on its properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties
(R)-(+)-Propylene oxide, also known as (R)-(+)-1,2-epoxypropane or (2R)-2-methyloxirane, is

a colorless, volatile liquid with an ether-like odor.[1][2] It is a chiral epoxide, existing as a single

enantiomer.[2] This chirality makes it a valuable intermediate in the asymmetric synthesis of

more complex molecules.[3] The compound is miscible with water and many organic solvents.

[4][5][6][7]

Table 1: Physical and Chemical Properties of (R)-(+)-Propylene Oxide
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Property Value Source(s)

CAS Number 15448-47-2 [2][4]

Molecular Formula C₃H₆O [1][2][6]

Molecular Weight 58.08 g/mol [3][8]

Appearance Colorless to light yellow liquid [1][6][9]

Boiling Point 33-34 °C [4][6]

Density 0.829 g/mL at 20 °C [4][6]

Refractive Index (n20/D) 1.366 [4][6]

Optical Rotation ([α]20/D) +14°, neat

Flash Point
-40 °C (-40 °F) (Pensky-

Martens closed cup)
[3]

Water Solubility 405 g/L; Miscible [5][7]

Vapor Pressure 588 hPa at 20 °C [6]

Explosive Limit 1.9-37% (V) [5]

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of (R)-(+)-
propylene oxide.

Table 2: ¹H NMR Spectroscopic Data for Propylene Oxide

Assignment
Chemical Shift
(ppm)

Solvent Source(s)

CH 2.979 (m) CDCl₃ [10]

CH₂ 2.745 (m) CDCl₃ [10]

CH₂ 2.427 (m) CDCl₃ [10]

CH₃ 1.316 (d) CDCl₃ [10]
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Note: Spectra available from various sources confirm these general shifts.[8][10][11]

Synthesis and Enantioselective Resolution
Industrially, propylene oxide is typically produced as a racemic mixture through processes like

the chlorohydrin route or oxidation with organic peroxides.[1] To obtain the enantiomerically

pure (R)-(+)-propylene oxide, a resolution step is required.

Hydrolytic Kinetic Resolution (HKR)
A highly efficient method for resolving racemic propylene oxide is the Jacobsen Hydrolytic

Kinetic Resolution (HKR).[12][13] This process utilizes a chiral (salen)Co(III) complex as a

catalyst to selectively hydrolyze one enantiomer of the epoxide, leaving the other unreacted

and in high enantiomeric excess.[1][12][14] The HKR method is valued for its high selectivity,

suitability for large-scale production, and the use of water as an inexpensive reactant.[12][14]

The reaction provides access to highly enantioenriched terminal epoxides, which are otherwise

difficult to obtain.[14] The process involves a cooperative bimetallic catalytic mechanism where

the chiral (salen)Co complex serves as both a precatalyst and cocatalyst.[13]
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Workflow for Jacobsen Hydrolytic Kinetic Resolution

Racemic (±)-Propylene Oxide

Reaction Vessel
(Solvent-free, RT)

Input

H₂O (0.5-0.7 equiv)
Chiral (salen)Co(III) Catalyst (e.g., 1f)

Addition

Separation
(e.g., Distillation)

Mixture

(R)-(+)-Propylene Oxide
(>99% ee)

Unreacted Epoxide

(S)-1,2-Propanediol
Hydrolyzed Product

Key Synthetic Applications of (R)-(+)-Propylene Oxide

(R)-(+)-Propylene Oxide

+ CO₂

(Chiral Catalyst)
1. NH₃ (Nucleophilic Attack)

2. Oxidation + Reagents

(R)-Propylene Carbonate L-Alanine Intermediate for Brivanib Alaninate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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